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Cat. No.: B605691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Autophinib's on-target activity against other

known inhibitors of its primary target, the lipid kinase VPS34. The information presented is

supported by experimental data to assist researchers in making informed decisions for their

studies.

Introduction to Autophinib and its Target: VPS34
Autophinib is a potent and selective inhibitor of Vacuolar Protein Sorting 34 (VPS34), a class

III phosphoinositide 3-kinase (PI3K) that plays a crucial role in the initiation of autophagy.[1][2]

[3] Autophagy is a fundamental cellular process for the degradation and recycling of cellular

components, and its dysregulation is implicated in various diseases, including cancer and

neurodegenerative disorders.[3][4] VPS34 catalyzes the formation of phosphatidylinositol 3-

phosphate (PI3P) on cellular membranes, a key step in the recruitment of proteins essential for

the formation of the autophagosome.[4][5] By inhibiting VPS34, Autophinib effectively blocks

the early stages of autophagosome formation.[1]

Comparative On-Target Activity of VPS34 Inhibitors
The on-target activity of Autophinib and other well-characterized VPS34 inhibitors is

summarized in the table below. The data is presented as IC50 values, which represent the

concentration of the inhibitor required to reduce the activity of VPS34 or the process of

autophagy by 50%. Lower IC50 values indicate higher potency.
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Inhibitor Target/Assay IC50 (nM)

Autophinib VPS34 (in vitro) 19[1][2][6][7]

Starvation-induced Autophagy 90[1][2]

Rapamycin-induced

Autophagy
40[1][2]

SAR405 VPS34 (in vitro) 1.2[8][9][10]

Autophagosome Formation

(cellular)
42[8][9]

Starvation-induced Autophagy

(cellular)
419[8]

VPS34-IN-1 VPS34 (in vitro) 25[11][12][13][14]

PIK-III VPS34 (in vitro) 18[15][16][17][18]

Signaling Pathway and Experimental Workflows
To visually represent the mechanism of action and experimental validation of Autophinib, the

following diagrams are provided.
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Upstream Signals
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Reaction Components

Assay Steps

Recombinant VPS34

Incubation

Lipid Substrate (PI) [γ-32P]ATP Autophinib (or alternative)

Termination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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